Cas no 114872-54-7 (diethyl 2-acetamido-2-[(3-chlorophenyl)methyl]propanedioate)
114872-54-7 structure
Product Name:diethyl 2-acetamido-2-[(3-chlorophenyl)methyl]propanedioate
CAS No:114872-54-7
MF:C16H20ClNO5
MW:341.786704063416
CID:2613399
PubChem ID:3850361
Update Time:2025-04-21
diethyl 2-acetamido-2-[(3-chlorophenyl)methyl]propanedioate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2-acetamido-2-[(3-chlorophenyl)methyl]propanedioate
- 1,3-DIETHYL 2-[(3-CHLOROPHENYL)METHYL]-2-ACETAMIDOPROPANEDIOATE
- 114872-54-7
- diethyl (acetylamino)(3-chlorobenzyl)propanedioate
- SCHEMBL5861624
- SR-01000426227-1
- STK180112
- SR-01000426227
- AKOS001595633
- DTXSID00397306
-
- Inchi: 1S/C16H20ClNO5/c1-4-22-14(20)16(18-11(3)19,15(21)23-5-2)10-12-7-6-8-13(17)9-12/h6-9H,4-5,10H2,1-3H3,(H,18,19)
- InChI Key: QMVKBWYLKUGYDG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CC(C(=O)OCC)(C(=O)OCC)NC(C)=O
Computed Properties
- Exact Mass: 341.1030004Da
- Monoisotopic Mass: 341.1030004Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 81.7Ų
diethyl 2-acetamido-2-[(3-chlorophenyl)methyl]propanedioate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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